Cas no 1820735-42-9 (tert-Butyl 4-(5-bromo-2-iodophenyl)piperazine-1-carboxylate)

Technical Introduction: tert-Butyl 4-(5-bromo-2-iodophenyl)piperazine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its dual halogenated aromatic system (bromo and iodo substituents) and protected piperazine moiety. The tert-butoxycarbonyl (Boc) group enhances stability and facilitates selective deprotection, enabling controlled functionalization. Its structural features make it a valuable building block for pharmaceutical and agrochemical applications, offering opportunities for cross-coupling reactions (e.g., Suzuki, Sonogashira) and further derivatization. The compound’s high purity and well-defined reactivity profile ensure reproducibility in complex synthetic pathways. Its utility in constructing biologically active scaffolds underscores its importance in medicinal chemistry research.

tert-Butyl 4-(5-bromo-2-iodophenyl)piperazine-1-carboxylate structure

1820735-42-9 structure

Product Name:tert-Butyl 4-(5-bromo-2-iodophenyl)piperazine-1-carboxylate

CAS No:1820735-42-9

MF:

MW:

CID:4619544

Update Time:2025-05-19

tert-Butyl 4-(5-bromo-2-iodophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 4-(5-bromo-2-iodophenyl)piperazine-1-carboxylate

tert-Butyl 4-(5-bromo-2-iodophenyl)piperazine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00751838-1g	tert-Butyl 4-(5-bromo-2-iodophenyl)piperazine-1-carboxylate	1820735-42-9	95%	1g	￥1139.0	2023-03-31
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00751838-5g	tert-Butyl 4-(5-bromo-2-iodophenyl)piperazine-1-carboxylate	1820735-42-9	95%	5g	￥4150.0	2023-03-31
1PlusChem	1P00I1JU-1g	tert-Butyl 4-(5-bromo-2-iodophenyl)piperazine-1-carboxylate	1820735-42-9	95%	1g	$150.00	2025-02-28
1PlusChem	1P00I1JU-5g	tert-Butyl 4-(5-bromo-2-iodophenyl)piperazine-1-carboxylate	1820735-42-9	95%	5g	$521.00	2025-02-28
A2B Chem LLC	AI41018-1g	tert-Butyl 4-(5-bromo-2-iodophenyl)piperazine-1-carboxylate	1820735-42-9	95%	1g	$142.00	2024-04-20
A2B Chem LLC	AI41018-5g	tert-Butyl 4-(5-bromo-2-iodophenyl)piperazine-1-carboxylate	1820735-42-9	95%	5g	$489.00	2024-04-20

tert-Butyl 4-(5-bromo-2-iodophenyl)piperazine-1-carboxylate Related Literature

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Additional information on tert-Butyl 4-(5-bromo-2-iodophenyl)piperazine-1-carboxylate

Comprehensive Overview of tert-Butyl 4-(5-bromo-2-iodophenyl)piperazine-1-carboxylate (CAS No. 1820735-42-9)

tert-Butyl 4-(5-bromo-2-iodophenyl)piperazine-1-carboxylate (CAS No. 1820735-42-9) is a highly specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperazine derivatives, which are renowned for their versatility in drug discovery and medicinal chemistry. The presence of both bromo and iodo substituents on the phenyl ring makes it a valuable intermediate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in modern organic synthesis.

The structural uniqueness of tert-Butyl 4-(5-bromo-2-iodophenyl)piperazine-1-carboxylate lies in its tert-butyloxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection during multi-step synthetic processes. Researchers often explore this compound for its potential applications in designing central nervous system (CNS) therapeutics, given the piperazine moiety's prevalence in neuroactive compounds. Recent trends in AI-driven drug discovery have further amplified interest in such building blocks, as they enable rapid scaffold diversification for high-throughput screening.

From an industrial perspective, the demand for halogenated piperazine derivatives like CAS No. 1820735-42-9 has surged due to their role in developing targeted protein degraders (e.g., PROTACs) and kinase inhibitors. These applications align with current market priorities, such as precision medicine and cancer immunotherapy. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to validate the purity and structural integrity of this compound, ensuring compliance with stringent regulatory standards.

Environmental and safety considerations are also critical when handling tert-Butyl 4-(5-bromo-2-iodophenyl)piperazine-1-carboxylate. While not classified as hazardous under standard protocols, proper storage conditions (e.g., inert atmosphere, low temperature) are recommended to prevent degradation. The compound's molecular weight (C₁₅H₂₀BrIN₂O₂) and solubility profile (typically in polar aprotic solvents) are frequently queried in academic databases, reflecting its niche yet growing relevance.

In summary, tert-Butyl 4-(5-bromo-2-iodophenyl)piperazine-1-carboxylate exemplifies the intersection of structural complexity and functional utility in contemporary organic chemistry. Its role in accelerating fragment-based drug design and bioconjugation strategies positions it as a cornerstone for innovators addressing unmet medical needs. For researchers seeking reliable synthetic intermediates or exploring structure-activity relationships (SAR), this compound offers a compelling starting point.